5-(Naphthalen-2-yl)-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid

• IUPAC Name: 5-naphthalen-2-yl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
• InChI: InChI=1S/C17H9F3N4O2/c18-17(19,20)13-8-12(21-16-22-14(15(25)26)23-24(13)16)11-6-5-9-3-1-2-4-10(9)7-11/h1-8H,(H,25,26)
• InChI Key: OFCGBMQLZBSTKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=NC4=NC(=NN4C(=C3)C(F)(F)F)C(=O)O
• Molecular Formula: C17H9F3N4O2
• Molecular Weight: 358.27 g/mol

Description

The compound “5-(Naphthalen-2-yl)-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid” is a complex organic molecule. It contains a naphthalene ring, a trifluoromethyl group, and a [1,2,4]triazolo[1,5-a]pyrimidine ring. The carboxylic acid group (-COOH) is attached to the pyrimidine ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by different spectral and elemental analyses. The presence of the trifluoromethyl group (-CF3) would likely be confirmed by NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined by its functional groups. The presence of the trifluoromethyl group could make the compound more electronegative. The carboxylic acid group could make the compound acidic.

Future Directions

Future research could focus on further exploring the antibacterial activity of this compound and similar compounds. Additionally, the synthesis process could be optimized, and the mechanism of action could be further investigated.